Cas no 83327-19-9 ((-)-Lariciresinol)

(-)-Lariciresinol structure
(-)-Lariciresinol structure
Product Name:(-)-Lariciresinol
CAS No:83327-19-9
MF:C20H24O6
MW:360.40
CID:721911
PubChem ID:23815394
Update Time:2025-04-28

(-)-Lariciresinol Chemical and Physical Properties

Names and Identifiers

    • 3-Furanmethanol,tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-,(2R,3S,4S)-
    • LARICIRESINOL(P)
    • (-)-Lariciresinol
    • 3-Furanmethanol, tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-, [2R-(2α,3β,4β)]-
    • (2R,3S,4S)-Tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-3-furanmethanol (ACI)
    • 3-Furanmethanol, tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-[(4-hydroxy-3-methoxyphenyl)methyl]-, [2R-(2α,3β,4β)]- (ZCI)
    • C20454
    • CHEMBL487997
    • BRD-K66738439-001-01-0
    • Tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-((4-hydroxy-3-methoxyphenyl)methyl)-3-furanmethanol
    • (??)-Lariciresinol
    • 4-[(2R,3S,4S)-4-(4-hydroxy-3-methoxybenzyl)-3-(hydroxymethyl)tetrahydrofuran-2-yl]-2-methoxyphenol
    • HY-N11708
    • CHEBI:67244
    • TETRAHYDRO-2-(4-HYDROXY-3-METHOXYPHENYL)-4-((4-HYDROXY-3-METHOXYPHENYL)METHYL)-3-FURANEMETHANOL
    • 3-Furanmethanol, tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-((4-hydroxy-3-methoxyphenyl)methyl)-, (2R-(2alpha,3beta,4beta))-
    • starbld0002321
    • 105367-81-5
    • CS-0783426
    • F92796
    • SCHEMBL15481158
    • ( inverted exclamation markA)-Lariciresinol
    • 4-[[(3S,4S,5R)-4-(hydroxymethyl)-5-(3-methoxy-4-oxidanyl-phenyl)oxolan-3-yl]methyl]-2-methoxy-phenol
    • 4-[[(3S,4S,5R)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl]methyl]-2-methoxyphenol
    • (+/-)-lariciresinol
    • NCGC00169919-01
    • 4-((2R,3S,4S)-4-(4-Hydroxy-3-methoxybenzyl)-3-(hydroxymethyl)tetrahydrofuran-2-yl)-2-methoxyphenol
    • AKOS040760796
    • 83327-19-9
    • ACon1_002360
    • Q27135715
    • FS-7766
    • MEGxp0_000819
    • Lariciresinol
    • (+)-lariciresinol
    • MHXCIKYXNYCMHY-SXGZJXTBSA-N
    • lariciresinol (2R-(2alpha,3beta,4beta))-isomer
    • DA-48560
    • 3-furanmethanol, tetrahydro-2-(4-hydroxy-3-methoxyphenyl)-4-((4-hydroxy-3-methoxyphenyl)methyl)-, (2R,3S,4S)-
    • 4-(((3S,4S,5R)-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl)methyl)-2-methoxyphenol
    • Inchi: 1S/C20H24O6/c1-24-18-8-12(3-5-16(18)22)7-14-11-26-20(15(14)10-21)13-4-6-17(23)19(9-13)25-2/h3-6,8-9,14-15,20-23H,7,10-11H2,1-2H3/t14-,15-,20+/m1/s1
    • InChI Key: MHXCIKYXNYCMHY-SXGZJXTBSA-N
    • SMILES: C([C@@H]1[C@H](CC2C=CC(O)=C(OC)C=2)CO[C@H]1C1C=CC(O)=C(OC)C=1)O

Computed Properties

  • Exact Mass: 360.15700
  • Monoisotopic Mass: 360.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.4A^2
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.261
  • Boiling Point: 568.4°C at 760 mmHg
  • Flash Point: 297.6°C
  • Refractive Index: 1.594
  • PSA: 88.38000
  • LogP: 2.65370

(-)-Lariciresinol Pricemore >>

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(-)-Lariciresinol Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Camphorsulfonic acid Solvents: Dichloromethane ;  16 h, rt
2.1 -
Reference
Effect of the benzylic structure of lignan on antioxidant activity
Yamauchi, Satoshi; et al, Bioscience, 2007, 71(9), 2283-2290

Production Method 2

Reaction Conditions
Reference
Effect of the benzylic structure of lignan on antioxidant activity
Yamauchi, Satoshi; et al, Bioscience, 2007, 71(9), 2283-2290

Production Method 3

Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  1 h, rt
2.1 Catalysts: Camphorsulfonic acid Solvents: Dichloromethane ;  16 h, rt
3.1 -
Reference
Effect of the benzylic structure of lignan on antioxidant activity
Yamauchi, Satoshi; et al, Bioscience, 2007, 71(9), 2283-2290

Production Method 4

Reaction Conditions
1.1 Reagents: NADPH ,  Hydrogen peroxide Solvents: Water ;  1 h, pH 7, 30 °C
Reference
Enantioselective lignan synthesis by cell-free extracts of Forsythia koreana
Umezawa, Toshiaki; et al, Bioscience, 1994, 58(2), 230-4

(-)-Lariciresinol Raw materials

(-)-Lariciresinol Preparation Products

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